Cas no 56451-84-4 (Sorbitan stearic acid ester)

• Product Name: Sorbitan stearic acid ester
• CAS No: 56451-84-4
• MF: C₃₁H₆₁NO₄
• MW: 511.8204
• CID: 945365
• Update Time: 2020-08-10

Sorbitan stearic acid ester Chemical and Physical Properties

Names and Identifiers

• SORBITAN STEARATE
• SORBITAN OCTADECANOATE
• KGUHWHHMNQPSRV-UHFFFAOYSA-N
• 1-(2-hydroxy-2-methylpropoxy)-4-octadecanoyloxy-2,2,6,6-tetramethylpiperidine
• 1-(2-hydroxy-2-methylpropoxy)-2,2,6,6-tetramethylpiperidine-4-yl octadecanoate
• Sorbitan stearic acid ester

• Inchi： 1S/C31H61NO4/c1-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-28(33)36-27-24-29(2,3)32(30(4,5)25-27)35-26-31(6,7)34/h27,34H,8-26H2,1-7H3
• InChI Key： KGUHWHHMNQPSRV-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])O[H])N1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])C1(C([H])([H])[H])C([H])([H])[H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 21
• Complexity: 569
• Topological Polar Surface Area: 59